Ethyl 2,5,5-trimethyl-7-oxo-3,4,5,6-tetrahydro-3-oxaindenecarboxylate

• IUPAC Name: ethyl 2,6,6-trimethyl-4-oxo-5,7-dihydro-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C14H18O4/c1-5-17-13(16)11-8(2)18-10-7-14(3,4)6-9(15)12(10)11/h5-7H2,1-4H3
• InChI Key: WNIJIQDININTIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C(=O)CC(C2)(C)C)C
• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol

Description

Ethyl 2,5,5-trimethyl-7-oxo-3,4,5,6-tetrahydro-3-oxaindenecarboxylate, also known as ETMTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Chemical Synthesis and Reactions

• Ethyl 2-oxo-1-(2-oxopropyl)-1-cyclopentanecarboxylate, a related compound, is involved in ring expansion reactions leading to the formation of novel compounds such as ethyl 3,5-dioxo-1-cyclooctanecarboxylate, which have potential applications in various chemical synthesis processes (Tsuzuki et al., 1977).
• The compound has been used in the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, showcasing its versatility in creating new molecules with potential applications in medicinal chemistry (Sharma et al., 2004).

Potential Therapeutic Applications

• A novel metal-free low molecular weight superoxide dismutase mimic, 2-Ethyl-1-hydroxy-2,5,5-trimethyl-3-oxazolidine (OXANOH), derived from a related compound, exhibits potential for development as a therapeutic agent (Samuni et al., 1988).

Applications in Organic Chemistry

• The compound and its derivatives have been explored for their use in various organic synthesis reactions, such as the stereoselective synthesis of trans isomers of a volatile compound isolated from the elm bark beetle, demonstrating its utility in organic synthesis (Chikashita et al., 1993).
• In the field of organic chemistry, the compound has been instrumental in the development of new synthetic routes and transformations, such as in the synthesis of imidazolone derivatives, highlighting its significance in creating novel organic compounds (Bezenšek et al., 2012).